molecular formula C7H9NO3 B8626526 Methyl 2-cyano-4-oxopentanoate

Methyl 2-cyano-4-oxopentanoate

Cat. No.: B8626526
M. Wt: 155.15 g/mol
InChI Key: LVZNMVFTPXUXIB-UHFFFAOYSA-N
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Description

Methyl 2-cyano-4-oxopentanoate is a useful research compound. Its molecular formula is C7H9NO3 and its molecular weight is 155.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9NO3

Molecular Weight

155.15 g/mol

IUPAC Name

methyl 2-cyano-4-oxopentanoate

InChI

InChI=1S/C7H9NO3/c1-5(9)3-6(4-8)7(10)11-2/h6H,3H2,1-2H3

InChI Key

LVZNMVFTPXUXIB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled (0° C.) solution of ethyl cyanoacetate (6.58 g, 58.1 mmol) in MeOH (20 mL) was slowly added a solution of NaOMe (25% w/v; 58.1 mmol). After 10 min, chloroacetone (5 mL; 62.8 mmol) was slowly added. After 4 h, the solvent was removed. The brown oil was diluted the EtOAc (100 mL) and washed with H2O (100 mL). The organic fraction was dried, filtered, and concentrated to a brown oil (7.79 g; 79%). The oil was a mixture of methyl/ethyl ester products (9/1), and was used without further purification. 1H NMR (200 MHz, CDCl3): δ 1.26 (t, J=7.1 Hz), 2.44 (s, 3H), 3.02 (dd, 1H, J=15.0, 7.0 Hz), 3.42 (dd, 1H, J=15.0, 7.1 Hz), 3.62 (s, 3H), 3.91 (dd, 1H, J=7.2, 7.0 Hz), 4.24 (q, J=7.2 Hz).
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